1-(3-fluorophenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3-fluorophenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C24H15F4N3/c1-14-5-7-15(8-6-14)22-20-13-29-21-11-16(24(26,27)28)9-10-19(21)23(20)31(30-22)18-4-2-3-17(25)12-18/h2-13H,1H3
• InChI Key: GQYJJPPVEFBHRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=C4C=CC(=CC4=NC=C32)C(F)(F)F)C5=CC(=CC=C5)F
• Molecular Formula: C24H15F4N3
• Molecular Weight: 421.4 g/mol

Description

1-(3-fluorophenyl)-3-(4-methylphenyl)-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C24H15F4N3 and its molecular weight is 421.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

This compound is part of the broader class of fluorinated heterocycles synthesized through the condensation of selected 1,3-diketones with aromatic hydrazines and other compounds, resulting in pyrazoles, isoxazoles, pyrimidines, and quinolines. These syntheses are significant due to the versatile chemical properties and high yields of the resulting compounds, which are crucial for further applications in medicinal chemistry and materials science (Sloop, Bumgardner, & Loehle, 2002).

Photophysical and Electrochemical Applications

The fluorine atoms in the compound modify its photophysical properties, such as fluorescence quantum efficiency, and electrochemical properties, like HOMO and LUMO levels. These modifications are critical for the compound's applications in light-emitting devices and as molecular sensors. The research indicates that the introduction of fluorine atoms can increase the resistance of these compounds to proton donors, maintaining high fluorescence yield under conditions that would quench the emission of unsubstituted analogs (Szlachcic & Uchacz, 2018).

Biochemical and Medicinal Applications

Compounds within this chemical family have been synthesized for potential applications in mammalian cell imaging, due to their ability to bind with protein molecules and exhibit staining properties. This application is particularly relevant in the context of developing new fluorescent probes for biomedical research, offering a simple, facile, and cost-effective method for creating a diverse range of substituted quinoline derivatives (Majumdar et al., 2014).